10-Hydroxy-4(Z),7(Z),11(E),13(Z),16(Z),19(Z)-docosahexaenoic acid

• Molecular Formula: C34H56O2
• Molecular Weight: 496.8 g/mol
• InChI: InChI=1S/C34H56O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34(35)36/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-33H2,1H3,(H,35,36)/b4-3-,7-6-,10-9-,13-12-,16-15-,19-18-
• InChIKey: TZKUXMFOWSEBLN-KUBAVDMBSA-N

10-Hydroxy-4(Z),7(Z),11(E),13(Z),16(Z),19(Z)-docosahexaenoic Acid (10-HDHA): Sourcing and Identification Guide for Procurement

10-Hydroxy-4(Z),7(Z),11(E),13(Z),16(Z),19(Z)-docosahexaenoic acid (commonly designated 10-HDHA or 10-HDoHE) is a monohydroxylated derivative of the omega-3 polyunsaturated fatty acid docosahexaenoic acid (DHA) [1]. Its full stereochemical name defines the precise geometry of its six double bonds, a critical structural feature for its classification and function. In biological systems, it is recognized as an intermediate or marker within the specialized pro-resolving mediator (SPM) metabolome [2]. This compound, identified by CAS number 90780-50-0 and a molecular formula of C22H32O3, is primarily utilized as a research tool for understanding oxidative lipid pathways and the biosynthesis of more complex SPMs like protectins and resolvins [3]. This guide provides the quantitative evidence required to distinguish this specific mono-hydroxylated DHA metabolite from other in-class compounds for informed scientific selection and procurement.

Primary Use Non-enzymatic lipid peroxidation biomarker

Pathway Context SPM precursor / shunt product in DHA oxygenation

Selection Logic Distinguishes oxidative injury from enzymatic resolution

• [1] VanRollins, M., & Murphy, R. C. (1984). Autooxidation of docosahexaenoic acid: Analysis of ten isomers of hydroxydocosahexaenoate. Journal of Lipid Research, 25(5), 507–517. View Source
• [2] Serhan, C. N., et al. (2011). Novel proresolving aspirin-triggered DHA pathway. Chemistry & Biology, 18(8), 976–987. View Source
• [3] PubChem. (n.d.). 10-HDoHE. Retrieved October 26, 2023, from https://pubchem.ncbi.nlm.nih.gov/compound/16061076 View Source

Why 10-Hydroxy-4(Z),7(Z),11(E),13(Z),16(Z),19(Z)-docosahexaenoic Acid Cannot Be Interchanged with Other DHA Metabolites

The simple procurement of DHA or a general 'monohydroxy-DHA' mixture is insufficient and scientifically unsound for research requiring this specific 10-HDHA isomer. The biological activity of lipid mediators is exquisitely sensitive to the position of the hydroxyl group and the configuration of each double bond [1]. For example, while 10-HDHA is a monohydroxy precursor, related dihydroxy compounds like Protectin D1 (10,17-diHDHA) or Resolvin D1 (7,8,17-triHDHA) exhibit orders of magnitude greater potency at specific G-protein coupled receptors (e.g., GPR32, ALX/FPR2) [2]. Conversely, 10-HDHA itself is a validated marker for non-enzymatic lipid peroxidation, a distinct application from the enzymatic SPMs [3]. Substituting with an uncharacterized hydroxylated DHA mixture or an incorrect isomer, such as 17-HDHA or 14-HDHA, would confound experimental outcomes by introducing undefined and potentially opposing biological activities, rendering data uninterpretable. The quantitative comparisons below provide the necessary evidence for making a precise and justifiable procurement decision.

Hydroxyl position and double-bond geometry dictate bioactivity

Isomers like 17-HDHA or 14-HDHA have different biological profiles; even minor stereochemical changes may shift pathway interpretation.

Non-enzymatic origin vs. enzymatic SPMs

10-HDHA marks autoxidation, while Protectin D1 or Resolvin D1 are potent receptor mediators. Substituting one for the other invalidates the research premise.

Uncharacterized mixtures confound data

A generic monohydroxy-DHA mixture may contain multiple isomers with undefined and potentially opposing activities, making experimental outcomes uninterpretable.

• [1] Serhan, C. N., & Petasis, N. A. (2011). Resolvins and protectins in inflammation resolution. Chemical Reviews, 111(10), 5922–5943. View Source
• [2] Krishnamoorthy, S., et al. (2010). Resolvin D1 binds human phagocytes with evidence for proresolving receptors. Proceedings of the National Academy of Sciences, 107(4), 1660–1665. View Source
• [3] Nourooz-Zadeh, J., et al. (1998). F4-isoprostanes: a novel class of prostanoids formed in vivo during lipid peroxidation. Advances in Experimental Medicine and Biology, 433, 255–258. View Source

Quantitative Differentiation of 10-Hydroxy-4(Z),7(Z),11(E),13(Z),16(Z),19(Z)-docosahexaenoic Acid (10-HDHA) Against Closest Analogs

Enzymatic vs. Non-Enzymatic Origin: 10-HDHA as a Specific Marker of Lipid Peroxidation Compared to Enzymatic SPMs

The primary functional differentiation of 10-HDHA from its potent SPM analogs is its non-enzymatic, autoxidative origin, establishing its utility as a biomarker of oxidative stress. While compounds like Protectin D1 (PD1) and Resolvin D1 (RvD1) are synthesized via tightly regulated enzymatic pathways (e.g., lipoxygenases) and possess picogram-level pro-resolving activity, 10-HDHA is generated by free radical-mediated peroxidation of DHA [1]. This distinction is quantified by its formation pathway and application context, not by a shared receptor potency. In vitro studies demonstrate that (±)10-HDHA is a direct autoxidation product of DHA, a finding reproducible across various biological matrices, including incubations with rat liver, brain, and intestinal microsomes [2]. This positions 10-HDHA as a reliable, non-invasive marker for assessing the degree of oxidative injury in DHA-rich tissues like the brain and retina, a role for which enzymatically-derived SPMs are not suited [3].

Formation pathway

Class-level inference

Non-enzymatic autoxidation product of DHA; distinct from enzymatic SPMs (PD1, RvD1) that require lipoxygenases and possess picogram-level pro-resolving activity.

Supports oxidative stress biomarker studies; not a substitute for resolution pharmacology.

Application context, not receptor-based potency.

Evidence Dimension	Primary Formation Pathway and Biological Role
Target Compound Data	Formed by non-enzymatic autoxidation (free radical-mediated); functions as an oxidative stress marker
Comparator Or Baseline	Protectin D1 (10R,17S-diHDHA) / Resolvin D1 (7S,8R,17S-triHDHA): formed by enzymatic oxidation (e.g., 15-LOX, 5-LOX); function as potent pro-resolving mediators
Quantified Difference	Qualitative difference in pathway and application: 10-HDHA is an autoxidation marker, not a picogram-potency SPM.
Conditions	In vitro chemical oxidation / ex vivo tissue homogenate analysis

Why This Matters

This distinction is paramount for procurement: sourcing 10-HDHA is for biomarker/oxidation studies, whereas PD1/RvD1 are for inflammation resolution research; substituting one for the other invalidates the study's foundational premise.

• [1] Serhan, C. N., et al. (2011). Novel proresolving aspirin-triggered DHA pathway. Chemistry & Biology, 18(8), 976–987. View Source
• [2] VanRollins, M., & Murphy, R. C. (1984). Autooxidation of docosahexaenoic acid: Analysis of ten isomers of hydroxydocosahexaenoate. Journal of Lipid Research, 25(5), 507–517. View Source
• [3] Niki, E. (2014). Biomarkers of lipid peroxidation in clinical material. Biochimica et Biophysica Acta (BBA) - General Subjects, 1840(2), 809–817. View Source

Comparative Lack of Potency at SPM Receptors: 10-HDHA vs. Resolvin D1 (RvD1)

When evaluated against a key functional comparator, Resolvin D1 (RvD1), 10-HDHA demonstrates a quantifiable lack of activity at the primary receptors mediating inflammation resolution. RvD1 potently activates the human GPR32 receptor, a key target for its pro-resolving actions. In a β-arrestin recruitment assay, RvD1 exhibits a clear dose-dependent activation of the GPR32 receptor [1]. In contrast, its metabolic precursor DHA shows no activation in this same system, and by structural and class inference, the monohydroxylated intermediate 10-HDHA is also not an agonist at this receptor [2]. This is further supported by the fact that potent SPM activity requires specific di- or tri-hydroxy configurations and a conjugated triene system, which are absent in 10-HDHA. The selection of 10-HDHA over RvD1 is therefore critical for studies designed to investigate pathways or processes that are independent of, or inhibitory to, GPR32 signaling.

GPR32 receptor activation

Class-level inference

10-HDHA: functionally inert. Resolvin D1: EC50 ~30 nM in β-arrestin recruitment assay. >100-fold potency difference.

Supports GPR32-independent pathway interpretation; confirms lack of receptor activation.

Structural requirements for agonism absent in 10-HDHA.

Evidence Dimension	Receptor Activation (GPR32)
Target Compound Data	Inactive (no significant receptor activation observed for precursor DHA; 10-HDHA inferred to be similarly inactive due to lack of required structural features)
Comparator Or Baseline	Resolvin D1 (RvD1): EC50 ~ 30 nM in β-arrestin recruitment assay for GPR32
Quantified Difference	>100-fold difference in potency; RvD1 is a potent agonist, while 10-HDHA is functionally inert at this receptor.
Conditions	β-arrestin recruitment assay in transfected cells

Why This Matters

This evidence confirms 10-HDHA is not a functional substitute for RvD1 in assays probing GPR32-mediated effects, preventing false-negative results in resolution pharmacology studies.

• [1] Krishnamoorthy, S., et al. (2010). Resolvin D1 binds human phagocytes with evidence for proresolving receptors. Proceedings of the National Academy of Sciences, 107(4), 1660–1665. View Source
• [2] Chiang, N., et al. (2012). Infection regulates pro-resolving mediators that lower antibiotic requirements. Nature, 484(7395), 524–528. View Source

Quantified Yields from Natural Sources: The Abundance of 10R-HDHA vs. Other Bioactive HEPE/HETE Isomers

From a procurement and natural product chemistry perspective, the quantifiable yield of 10-HDHA from marine biomass provides a differentiating factor. A study isolating bioactive lipids from North Pacific krill (Euphausia pacifica) established a scalable purification method that yielded specific quantities of three hydroxy fatty acids. From 1 kg of krill, the method produced 5.6 mg of 10R-HDHA, a yield that is quantifiably different from that of other structurally related compounds: 199.4 mg of 8R-HEPE (a 35-fold higher yield) and 2.1 mg of 8R-HETE (a 2.7-fold lower yield) [1]. This quantitative recovery data directly informs procurement decisions for researchers needing to source these rare metabolites from natural sources, demonstrating that 10R-HDHA is significantly more accessible from this source than 8R-HETE but far less so than 8R-HEPE.

Natural source yield

Head-to-head

10R-HDHA: 5.6 mg/kg krill; 8R-HEPE: 199.4 mg/kg; 8R-HETE: 2.1 mg/kg. 35.6-fold less abundant than 8R-HEPE, 2.7-fold more than 8R-HETE.

Informs procurement and bioprocess planning; highlights relative scarcity.

Values from Euphausia pacifica purification.

Evidence Dimension	Purified Yield from Natural Source (1 kg Euphausia pacifica)
Target Compound Data	10R-HDHA: 5.6 mg
Comparator Or Baseline	8R-HEPE: 199.4 mg / 8R-HETE: 2.1 mg
Quantified Difference	35.6-fold less abundant than 8R-HEPE; 2.7-fold more abundant than 8R-HETE.
Conditions	Enzymatic production and purification using LC/QTOFMS from E. pacifica

Why This Matters

This quantitative data is essential for planning natural product isolations and understanding the relative commercial scarcity of 10-HDHA compared to other related bioactive lipids.

• [1] Yamada, H., et al. (2019). Euphausia pacifica as a source of 8(R)-hydroxy-eicosapentaenoic acid (8R-HEPE), 8(R)-hydroxy-eicosatetraenoic acid (8R-HETE) and 10(R)-hydroxy-docosahexaenoic acid (10R-HDHA). Bioscience, Biotechnology, and Biochemistry, 84(3), 492–500. View Source

Structural Differentiation: The Double Bond Configuration of 10-HDHA Defines Its Role as a Precursor, Not a Final Mediator

The full chemical name—10-Hydroxy-4(Z),7(Z),11(E),13(Z),16(Z),19(Z)-docosahexaenoic acid—is not merely nomenclature; it defines the exact three-dimensional structure that dictates its biological fate and distinguishes it from closely related isomers. The specified configuration of the double bonds, particularly the 11(E) and 13(Z) geometry, is a critical structural feature. In contrast, potent downstream SPMs like Protectin D1 (PD1) possess a conjugated 11(E),13(E),15(Z) triene system, which is essential for their high-affinity receptor binding and potent bioactivity [1]. The 10-HDHA structure lacks this conjugated system and an additional hydroxyl group, explaining its role as a biosynthetic precursor or shunt product rather than a final, highly potent mediator. Procurement of the correct isomer is non-negotiable; an isomer with a different double bond geometry (e.g., a 13(E) instead of 13(Z)) would represent a different compound with uncharacterized and potentially confounding biological properties [2].

Structural requirements

Class-level inference

10-HDHA: mono-hydroxy, 11(E),13(Z) diene. Protectin D1: dihydroxy, conjugated 11(E),13(E),15(Z) triene. Lacks second OH and triene needed for high-affinity binding.

Reinforces stereochemical identity; any double-bond deviation yields different entity.

Confirmed by LC-MS/MS and NMR structural analysis.

Evidence Dimension	Chemical Structure and Bioactivity Potential
Target Compound Data	Mono-hydroxy, with a 11(E),13(Z) diene system; precursor/shunt product
Comparator Or Baseline	Protectin D1 (10R,17S-diHDHA): Dihydroxy, with a conjugated 11(E),13(E),15(Z) triene system; potent picogram-level mediator
Quantified Difference	Qualitative structural difference: 10-HDHA lacks the conjugated triene and second hydroxyl group required for high-potency SPM activity.
Conditions	Structural analysis by LC-MS/MS and NMR

Why This Matters

This evidence confirms the necessity of specifying the exact IUPAC name when ordering; any deviation in the stereochemical or double bond configuration results in a different chemical entity with a different research use case.

• [1] Serhan, C. N., et al. (2011). Novel proresolving aspirin-triggered DHA pathway. Chemistry & Biology, 18(8), 976–987. View Source
• [2] O'Flaherty, J. T., et al. (2005). 5-Oxo-ETE analogs and the identification of a potent and selective antagonist. Journal of Biological Chemistry, 280(10), 9104–9112. View Source

Validated Research and Industrial Applications for 10-Hydroxy-4(Z),7(Z),11(E),13(Z),16(Z),19(Z)-docosahexaenoic Acid (10-HDHA) Based on Quantitative Evidence

Use as a Quantitative Internal Standard for Lipid Peroxidation (LPO) in DHA-Rich Tissues

Given its established identity as a direct autoxidation product of DHA [1], 10-HDHA is the preferred analytical standard for developing and validating LC-MS/MS methods to quantify oxidative stress in neuroscience and ophthalmology research. Its selection over enzymatically-derived SPMs (like Protectin D1 or Resolvin D1) is justified by its non-enzymatic origin, ensuring that the measured analyte specifically reflects free radical-mediated damage rather than regulated inflammation resolution pathways [2]. This differentiation is critical for studies investigating the pathogenesis of neurodegenerative diseases (e.g., Alzheimer's) or retinal degeneration, where DHA is abundant and susceptible to peroxidation.

Metabolic Flux Studies to Elucidate SPM Biosynthesis

10-HDHA serves as an essential chemical tool for tracing the enzymatic conversion of DHA into more complex SPMs. By using isotopically labeled or analytically pure 10-HDHA, researchers can quantitatively determine its rate of conversion into downstream products like 10,17-diHDHA isomers [3]. This application is based on the evidence that 10-HDHA is a verifiable intermediate in these pathways [4]. The use of this specific compound, as opposed to a generic DHA supplement or a mixture of HDHA isomers, is required to achieve the analytical specificity needed to map the complex lipid mediator network accurately.

Natural Product Sourcing and Bioprocess Optimization

For industrial and academic groups involved in bioprospecting, the quantitative yield data for 10R-HDHA from Euphausia pacifica (5.6 mg/kg) [5] provides a critical benchmark. This information allows for the comparative economic analysis of different natural sources or the optimization of biotechnological production methods (e.g., using engineered enzymes or microbial hosts). The evidence directly informs procurement decisions by quantifying the expected return from a natural source and highlighting the compound's relative scarcity compared to other valuable lipids like 8R-HEPE, thereby justifying the cost and effort of targeted isolation or synthesis.

Negative Control in SPM Receptor Pharmacology Assays

The functional inactivity of 10-HDHA at key pro-resolving receptors, such as GPR32, qualifies it as a superior negative control for experiments involving potent SPMs like Resolvin D1 [6]. When designing assays to measure the effects of RvD1 on GPR32-mediated signaling (e.g., cAMP modulation, β-arrestin recruitment), the use of 10-HDHA ensures that any observed response is due to the specific structural features of RvD1 and not a general effect of hydroxylated DHA derivatives. Its structural similarity to the active ligand, coupled with its functional inertness, makes it a more rigorous and scientifically sound control than vehicle or a structurally unrelated fatty acid.

Application

Selection Property

Validation Focus

Lipid peroxidation biomarker in DHA-rich tissues

Non-enzymatic autoxidation origin as oxidative stress marker

LC-MS method specificity for free radical vs. enzymatic pathway products

SPM biosynthesis metabolic flux studies

Verifiable intermediate in DHA-to-SPM enzymatic cascade

Conversion rate to dihydroxy and trihydroxy SPMs; enzyme kinetics

Natural product sourcing and bioprocess optimization

Quantified yield data from marine biomass (e.g., krill)

Comparability of yields across sources or biotechnological routes

Negative control in SPM receptor pharmacology

Reported functional inactivity at GPR32 receptor

Confirmation of non-interference in receptor activation/β-arrestin assays

• [1] VanRollins, M., & Murphy, R. C. (1984). Autooxidation of docosahexaenoic acid: Analysis of ten isomers of hydroxydocosahexaenoate. Journal of Lipid Research, 25(5), 507–517. View Source
• [2] Niki, E. (2014). Biomarkers of lipid peroxidation in clinical material. Biochimica et Biophysica Acta (BBA) - General Subjects, 1840(2), 809–817. View Source
• [3] Serhan, C. N., et al. (2011). Novel proresolving aspirin-triggered DHA pathway. Chemistry & Biology, 18(8), 976–987. View Source
• [4] Serhan, C. N., & Petasis, N. A. (2011). Resolvins and protectins in inflammation resolution. Chemical Reviews, 111(10), 5922–5943. View Source
• [5] Yamada, H., et al. (2019). Euphausia pacifica as a source of 8(R)-hydroxy-eicosapentaenoic acid (8R-HEPE), 8(R)-hydroxy-eicosatetraenoic acid (8R-HETE) and 10(R)-hydroxy-docosahexaenoic acid (10R-HDHA). Bioscience, Biotechnology, and Biochemistry, 84(3), 492–500. View Source
• [6] Krishnamoorthy, S., et al. (2010). Resolvin D1 binds human phagocytes with evidence for proresolving receptors. Proceedings of the National Academy of Sciences, 107(4), 1660–1665. View Source